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Compound of Interest

Compound Name: Tetrairidium dodecacarbonyl

Cat. No.: B077418 Get Quote

For researchers, scientists, and drug development professionals handling tetrairidium
dodecacarbonyl, ensuring its proper disposal is a critical aspect of laboratory safety and

regulatory compliance. This document provides essential, step-by-step guidance for the safe

deactivation and disposal of this air-stable metal carbonyl complex. Adherence to these

procedures is vital to mitigate potential hazards and ensure a safe laboratory environment.

Understanding the Hazards
Tetrairidium dodecacarbonyl, while relatively stable for a metal carbonyl, is classified as

hazardous. It is harmful if swallowed, in contact with skin, or if inhaled.[1][2] The primary risks

associated with metal carbonyls include the release of toxic carbon monoxide gas upon

decomposition and the inherent toxicity of the metal itself. Therefore, all handling and disposal

procedures must be conducted in a well-ventilated fume hood.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure the following personal protective equipment

is worn:

Flame-resistant lab coat: To protect against potential ignition of flammable solvents.

Chemical splash goggles and a face shield: To protect the eyes and face from splashes.

Gloves: Nitrile gloves are a suitable choice for handling this compound.
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Deactivation of Tetrairidium Dodecacarbonyl
The primary method for neutralizing the hazards of tetrairidium dodecacarbonyl is through

oxidative decomposition. This process breaks down the metal-carbonyl bonds, converting the

iridium into a more stable and less hazardous inorganic salt and releasing carbon monoxide,

which must be safely vented.

Recommended Method: Oxidative Decomposition with Iodine

This protocol is based on general procedures for the decomposition of metal carbonyls. Given

the stability of tetrairidium dodecacarbonyl, a strong oxidizing agent like iodine is effective.

Experimental Protocol:

Preparation:

In a well-ventilated fume hood, prepare a solution of iodine in a suitable solvent. Toluene is

a good choice due to the solubility of tetrairidium dodecacarbonyl in it.[2] Prepare a 5%

(w/v) solution of iodine in toluene. The amount of solution should be in stoichiometric

excess to the amount of iridium complex to be destroyed.

Place the weighed amount of tetrairidium dodecacarbonyl into a three-necked round-

bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet

connected to a bubbler and then to the fume hood's exhaust.

Dissolve the tetrairidium dodecacarbonyl in a minimal amount of toluene.

Decomposition:

Slowly add the iodine solution dropwise from the dropping funnel to the stirred solution of

tetrairidium dodecacarbonyl at room temperature.

A color change and gas evolution (carbon monoxide) will be observed. The addition should

be slow to control the rate of gas evolution.

Continue stirring the mixture for several hours after the addition is complete to ensure the

reaction goes to completion. The disappearance of the characteristic color of the iridium

carbonyl complex can indicate the completion of the reaction.
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Work-up:

Once the reaction is complete, the resulting mixture will contain iridium iodide salts.

The solvent and any excess iodine can be removed under reduced pressure using a rotary

evaporator. The exhaust from the vacuum pump must be vented into the fume hood.

Disposal of Waste
Solid Waste:

The resulting iridium iodide salts are still considered hazardous waste and must be disposed

of accordingly.

Place the solid residue in a clearly labeled hazardous waste container.

Any contaminated materials, such as gloves, filter paper, and disposable glassware, should

also be placed in the solid hazardous waste container.

Liquid Waste:

The toluene solvent collected from the rotary evaporator should be disposed of in a

designated chlorinated/halogenated solvent waste container.

Aqueous solutions used for cleaning glassware should be collected and disposed of as

aqueous heavy metal waste.

Empty Containers:

Empty containers that held tetrairidium dodecacarbonyl should be triple-rinsed with a

suitable solvent (e.g., toluene).

The rinsate must be collected and treated as hazardous waste.

After triple-rinsing, the container can be disposed of as regular laboratory glassware.
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Parameter Value Reference

Chemical Formula Ir₄(CO)₁₂ [2]

Appearance Yellow crystalline solid [3][4]

Decomposition Temperature 195 °C [2][5]

Solubility
Slightly soluble in THF and

toluene; Insoluble in water.
[2][5]

Primary Hazards
Harmful if swallowed, in

contact with skin, or if inhaled.
[1][2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of tetrairidium
dodecacarbonyl.

Start: Tetrairidium
Dodecacarbonyl Waste Don Appropriate PPE

Initiate
Disposal Work in Fume Hood Dissolve in Toluene

Slowly Add
Iodine Solution

Prepare Iodine
in Toluene Solution

Stir to Complete
Decomposition

Observe Gas
Evolution Remove Solvent

(Rotary Evaporator)

Collect Iridium Salt
Residue

Collect Toluene
Waste

Dispose as Solid
Hazardous Waste

Dispose as Halogenated
Solvent Waste

End

Click to download full resolution via product page

Disposal workflow for Tetrairidium Dodecacarbonyl.

By following these detailed procedures, laboratory personnel can safely manage and dispose

of tetrairidium dodecacarbonyl, minimizing risks and ensuring compliance with safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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